98-92-0

Nicotinamide

In Stock

• CAS RN:
• 98-92-0

• Formula:
• C6H6N2O

• InChI:
• InChI=1S/C6H6N2O/c7-6(9)5-2-1-3-8-4-5/h1-4H,(H2,7,9)

• InChIKey:
• DFPAKSUCGFBDDF-UHFFFAOYSA-N

• Amide form of vitamin B3. Plasma membrane and blood-brain barrier permeable. Precursor for β-nicotinamide adenine dinucleotide (NAD+). Essential for the synthesis of NAD+ phosphate (NADP+). Essential for energy metabolism, normal physiology and disease progression. Associated with a number of signaling pathways including oxidative stress, cell survival and inflammation. These effects are orchestrated partly through forkhead, Akt, Bad, caspase, MAPK and PARP signaling. Non-selective sirtuin inhibitor. Commonly used as 3D growth matrix components and additive for long-term growth.
  Nicotinamide is an amide form of niacin, which is also known as vitamin B3, that can be biosynthesized in vivo or obtained through the diet. It is a precursor in the synthesis of the metabolic cofactor NAD+ and an inhibitor of sirtuin 1 (SIRT1;  IC50 = <50 µM). Nicotinamide (10 µM) increas...

1-(2-Chloropropyl)piperidine

In Stock

• CAS RN:
• 698-92-0

• Formula:
• C8H16ClN

• InChI:
• InChI=1S/C8H16ClN/c1-8(9)7-10-5-3-2-4-6-10/h8H,2-7H2,1H3

• InChIKey:
• KFWCHHIRLGAWOS-UHFFFAOYSA-N

• 1-(2-Chloropropyl)piperidine is a useful research compound. Its molecular formula is C8H16ClN and its molecular weight is 161.67 g/mol. The purity is usually 95%.

2'-(3-methoxybenzoyl)-5'-methyl-1'-(thiophene-2-carbonyl)spiro[1H-indole-3,3'-2,3a-dihydro-1H-pyrrolo[1,2-a]quinoline]-2-one

• CAS RN:
• 5298-92-0

• Formula:
• C33H26N2O4S

• InChI:
• InChI=1S/C33H26N2O4S/c1-19-17-27-33(23-12-4-5-13-24(23)34-32(33)38)28(30(36)20-9-7-10-21(18-20)39-2)29(31(37)26-15-8-16-40-26)35(27)25-14-6-3-11-22(19)25/h3-18,27-29H,1-2H3,(H,34,38)

• InChIKey:
• JAEDMTIMWZYTMY-UHFFFAOYSA-N

• 2'-(3-methoxybenzoyl)-5'-methyl-1'-(thiophene-2-carbonyl)spiro[1H-indole-3,3'-2,3a-dihydro-1H-pyrrolo[1,2-a]quinoline]-2-one is a useful research compound. Its molecular formula is C33H26N2O4S and its molecular weight is 546.6 g/mol. The purity is usually 95%.

Tert-butyl 2-nitropropanoate

Usually In Stock

• CAS RN:
• 18598-92-0

• Formula:
• C7H13NO4

• InChI:
• InChI=1S/C7H13NO4/c1-5(8(10)11)6(9)12-7(2,3)4/h5H,1-4H3

• InChIKey:
• YXBVZYFNRWKEBD-UHFFFAOYSA-N

• Tert-butyl 2-nitropropanoate is a useful research compound. Its molecular formula is C7H13NO4 and its molecular weight is 175.18 g/mol. The purity is usually 95%.

2-(2-Nitrophenyl)-1,3,4-oxadiazole

In Stock

• CAS RN:
• 89898-92-0

• Formula:
• C8H5N3O3

• InChI:
• InChI=1S/C8H5N3O3/c12-11(13)7-4-2-1-3-6(7)8-10-9-5-14-8/h1-5H

• InChIKey:
• WXKRXSFMMMXAKR-UHFFFAOYSA-N

• 2-(2-Nitrophenyl)-1,3,4-oxadiazole is a useful research compound. Its molecular formula is C8H5N3O3 and its molecular weight is 191.146. The purity is usually 95%.

1-(3-Nitropyridin-2-yl)piperidin-4-amine hydrochloride

In Stock

• CAS RN:
• 848498-92-0

• Formula:
• C10H15ClN4O2

• InChI:
• InChI=1S/C10H14N4O2.ClH/c11-8-3-6-13(7-4-8)10-9(14(15)16)2-1-5-12-10;/h1-2,5,8H,3-4,6-7,11H2;1H

• InChIKey:
• XJXMMXCVRPPFFJ-UHFFFAOYSA-N

• 1-(3-Nitropyridin-2-yl)piperidin-4-amine hydrochloride is a useful research compound. Its molecular formula is C10H15ClN4O2 and its molecular weight is 258.7 g/mol. The purity is usually 95%.

2-(2-bromo-6-ethoxy-4-formylphenoxy)-N-cyclohexylacetamide

Usually In Stock

• CAS RN:
• 937598-92-0

• Formula:
• C17H22BrNO4

• InChI:
• InChI=1S/C17H22BrNO4/c1-2-22-15-9-12(10-20)8-14(18)17(15)23-11-16(21)19-13-6-4-3-5-7-13/h8-10,13H,2-7,11H2,1H3,(H,19,21)

• InChIKey:
• RFUVLJCQPMSIQS-UHFFFAOYSA-N

• 2-(2-bromo-6-ethoxy-4-formylphenoxy)-N-cyclohexylacetamide is a useful research compound. Its molecular formula is C17H22BrNO4 and its molecular weight is 384.3 g/mol. The purity is usually 95%.

Ethyl 4-((4-((3-carbamoyl-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate

In Stock

• CAS RN:
• 398998-92-0

• Formula:
• C24H30N4O6S2

• InChI:
• InChI=1S/C24H30N4O6S2/c1-3-34-24(31)27-10-12-28(13-11-27)36(32,33)17-7-5-16(6-8-17)22(30)26-23-20(21(25)29)18-9-4-15(2)14-19(18)35-23/h5-8,15H,3-4,9-14H2,1-2H3,(H2,25,29)(H,26,30)

• InChIKey:
• LNKFVEQHXYMJIB-UHFFFAOYSA-N

• Ethyl 4-((4-((3-carbamoyl-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C24H30N4O6S2 and its molecular weight is 534.65. The purity is usually 95%.

4-Bromo-3-ethylbenzoic acid

In Stock

• CAS RN:
• 741698-92-0

• Formula:
• C9H9BrO2

• InChI:
• InChI=1S/C9H9BrO2/c1-2-6-5-7(9(11)12)3-4-8(6)10/h3-5H,2H2,1H3,(H,11,12)

• InChIKey:
• ACIPPYAWWAWDOL-UHFFFAOYSA-N

• 4-Bromo-3-ethylbenzoic acid is a useful research compound. Its molecular formula is C9H9BrO2 and its molecular weight is 229.07 g/mol. The purity is usually 95%.

6-Methoxy-3-(4-methoxyphenyl)sulfonyl-1-[(2-methylphenyl)methyl]quinolin-4-one

Usually In Stock

• CAS RN:
• 872198-92-0

• Formula:
• C25H23NO5S

• InChI:
• InChI=1S/C25H23NO5S/c1-17-6-4-5-7-18(17)15-26-16-24(25(27)22-14-20(31-3)10-13-23(22)26)32(28,29)21-11-8-19(30-2)9-12-21/h4-14,16H,15H2,1-3H3

• InChIKey:
• XNEBBTPOISWIIL-UHFFFAOYSA-N

• 6-Methoxy-3-(4-methoxyphenyl)sulfonyl-1-[(2-methylphenyl)methyl]quinolin-4-one is a useful research compound. Its molecular formula is C25H23NO5S and its molecular weight is 449.52. The purity is usually 95%.

Hamacanthine A

• CAS RN:
• 160098-92-0

• Formula:
• C20H14Br2N4O

• InChI:
• InChI=1S/C20H14Br2N4O/c21-10-1-3-12-14(7-23-16(12)5-10)18-9-25-19(20(27)26-18)15-8-24-17-6-11(22)2-4-13(15)17/h1-8,18,23-24H,9H2,(H,26,27)/t18-/m1/s1

• InChIKey:
• LJVUNJVGWMVCQH-GOSISDBHSA-N

• Hamacanthine A is a natural product found in Hamacantha and Spongosorites with data available.

Chlamydospordiol

• CAS RN:
• 157998-92-0

• Formula:
• C11H16O5

• InChI:
• InChI=1S/C11H16O5/c1-6(7(2)13)11-8(5-12)9(15-3)4-10(14)16-11/h4,6-7,12-13H,5H2,1-3H3

• InChIKey:
• BSXCHPRMOOSCRM-UHFFFAOYSA-N

• Chlamydospordiol is a pyranone.
  Chlamydospordiol is a natural product found in Fusarium tricinctum and Fusarium chlamydosporum with data available.

2-(5-amino-4-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(p-tolyl)acetamide

In Stock

• CAS RN:
• 1019098-92-0

• Formula:
• C23H24N6O4S

• InChI:
• InChI=1S/C23H24N6O4S/c1-13-5-8-15(9-6-13)25-18(30)12-29-20(24)19(23(27-29)34-4)22-26-21(28-33-22)14-7-10-16(31-2)17(11-14)32-3/h5-11H,12,24H2,1-4H3,(H,25,30)

• InChIKey:
• QMKHHQDSTZGLTJ-UHFFFAOYSA-N

• 2-(5-amino-4-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(p-tolyl)acetamide is a useful research compound. Its molecular formula is C23H24N6O4S and its molecular weight is 480.54. The purity is usually 95%.

1-[(2,4-Difluorophenyl)methyl]-3-ethylurea

Usually In Stock

• CAS RN:
• 1603398-92-0

• Formula:
• C10H12F2N2O

• InChI:
• InChI=1S/C10H12F2N2O/c1-2-13-10(15)14-6-7-3-4-8(11)5-9(7)12/h3-5H,2,6H2,1H3,(H2,13,14,15)

• InChIKey:
• JBZMJQUFMCJQIB-UHFFFAOYSA-N

• 1-[(2,4-Difluorophenyl)methyl]-3-ethylurea is a useful research compound. Its molecular formula is C10H12F2N2O and its molecular weight is 214.216. The purity is usually 95%.

4-(Ethoxycarbonyl)-3,5-dimethyl-1-(2-oxopropyl)-1H-pyrrole-2-carboxylic acid

In Stock

• CAS RN:
• 1242998-92-0

• Formula:
• C13H17NO5

• InChI:
• InChI=1S/C13H17NO5/c1-5-19-13(18)10-8(3)11(12(16)17)14(9(10)4)6-7(2)15/h5-6H2,1-4H3,(H,16,17)

• InChIKey:
• HEAJAJZGWRUJKA-UHFFFAOYSA-N

• 4-(Ethoxycarbonyl)-3,5-dimethyl-1-(2-oxopropyl)-1H-pyrrole-2-carboxylic acid is a useful research compound. Its molecular formula is C13H17NO5 and its molecular weight is 267.28 g/mol. The purity is usually 95%.

Methyl 1-methyl-1,4-diazepane-6-carboxylate

Usually In Stock

• CAS RN:
• 1417898-92-0

• Formula:
• C8H16N2O2

• InChI:
• InChI=1S/C8H16N2O2/c1-10-4-3-9-5-7(6-10)8(11)12-2/h7,9H,3-6H2,1-2H3

• InChIKey:
• KYOKOQXQXBOPEG-UHFFFAOYSA-N

• Methyl 1-methyl-1,4-diazepane-6-carboxylate is a useful research compound. Its molecular formula is C8H16N2O2 and its molecular weight is 172.228. The purity is usually 95%.

N-[(4-methyl-1,2,3-thiadiazol-5-yl)methyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 1849398-92-0

• Formula:
• C7H9N3OS

• InChI:
• InChI=1S/C7H9N3OS/c1-3-7(11)8-4-6-5(2)9-10-12-6/h3H,1,4H2,2H3,(H,8,11)

• InChIKey:
• DUAKOLATHDTZTA-UHFFFAOYSA-N

• N-[(4-methyl-1,2,3-thiadiazol-5-yl)methyl]prop-2-enamide is a useful research compound. Its molecular formula is C7H9N3OS and its molecular weight is 183.23. The purity is usually 95%.

3-Amino-7-oxa-1-thiaspiro[3.5]nonane 1,1-dioxide hydrochloride

In Stock

• CAS RN:
• 2230798-92-0

• Formula:
• C7H14ClNO3S

• InChI:
• InChI=1S/C7H13NO3S.ClH/c8-6-5-12(9,10)7(6)1-3-11-4-2-7;/h6H,1-5,8H2;1H

• InChIKey:
• XLKDBSZYSPLKFV-UHFFFAOYSA-N

• 3-Amino-7-oxa-1-thiaspiro[3.5]nonane 1,1-dioxide hydrochloride is a useful research compound. Its molecular formula is C7H14ClNO3S and its molecular weight is 227.7. The purity is usually 95%.

Tert-butyl 2-amino-6-fluoro-4-methylbenzoate

Usually In Stock

• CAS RN:
• 2248298-92-0

• Formula:
• C12H16FNO2

• InChI:
• InChI=1S/C12H16FNO2/c1-7-5-8(13)10(9(14)6-7)11(15)16-12(2,3)4/h5-6H,14H2,1-4H3

• InChIKey:
• LFVJVRYWZHTCFU-UHFFFAOYSA-N

• Tert-butyl 2-amino-6-fluoro-4-methylbenzoate is a useful research compound. Its molecular formula is C12H16FNO2 and its molecular weight is 225.263. The purity is usually 95%.

1-(3-Nitropyridin-2-yl)piperidin-4-amine dihydrochloride

• CAS RN:
• 1987057-79-3; 848498-92-0

• Formula:
• C10H16Cl2N4O2

• InChI:
• InChI=1S/C10H14N4O2.2ClH/c11-8-3-6-13(7-4-8)10-9(14(15)16)2-1-5-12-10;;/h1-2,5,8H,3-4,6-7,11H2;2*1H

• InChIKey:
• BTBXMOLDCZQVQG-UHFFFAOYSA-N

• 1-(3-Nitropyridin-2-yl)piperidin-4-amine dihydrochloride is a useful research compound. Its molecular formula is C10H16Cl2N4O2 and its molecular weight is 295.16. The purity is usually 95%.